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Compound of Interest

Compound Name: 2-Chlorohexanoyl chloride

CAS No.: 43056-19-5

Cat. No.: B8739954 Get Quote

Executive Safety Profile
Before initiating any disposal procedure, you must understand the chemical behavior that

dictates the protocol. 2-Chlorohexanoyl chloride is not merely "toxic"; it is a water-reactive

lachrymator.

The Primary Hazard (The "Why"): As an acyl chloride, this compound undergoes violent

hydrolysis upon contact with water or moisture. The reaction releases Hydrogen Chloride

(HCl) gas and 2-Chlorohexanoic acid.

Reaction:

Operational Implication: You cannot simply pour this into a solvent waste drum. The

accumulation of pressure from HCl gas can cause drum rupture. Controlled hydrolysis

(neutralization) is the mandatory first step.
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Property Value Critical Note

CAS Number 760-67-8 Use for waste manifesting.

Flash Point ~99°C (210°F)
Combustible IIIB. Avoid open

flames.

Corrosivity High
Causes severe skin burns and

eye damage.[1][2][3]

Water Reactivity Violent

Do NOT add water to the

chemical.[2][4][5] Always add

chemical to water.

Pre-Operational Assessment & PPE
Goal: Isolate the operator from corrosive vapors and splash hazards.

Engineering Controls: All operations must be performed inside a certified chemical fume

hood with the sash at the lowest working position.

Personal Protective Equipment (PPE):

Eyes: Chemical splash goggles AND a full-face shield. (Standard safety glasses are

insufficient against pressurized spray from rapid hydrolysis).

Hands: Double-gloving recommended. Silver Shield® or Viton® gloves provide best

resistance; thick Nitrile (minimum 8 mil) is acceptable for incidental splash if changed

immediately.

Body: Chemical-resistant lab coat or apron.

The Neutralization Protocol (Step-by-Step)
This procedure converts the reactive acyl chloride into a stable, water-soluble salt (Sodium 2-

chlorohexanoate) and sodium chloride.

Phase A: Preparation
Calculate Load: Estimate the volume of 2-Chlorohexanoyl chloride to be disposed of.
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Prepare Hydrolysis Bath: In a large beaker or Erlenmeyer flask (at least 10x the volume of

the waste), prepare a slurry of crushed ice and water.

Reasoning: Ice absorbs the significant heat of hydrolysis, preventing the solution from

boiling and vaporizing the organic acid.

Prepare Neutralizing Base: In a separate container, prepare a 10-20% Sodium Hydroxide

(NaOH) or Sodium Carbonate (

) solution.

Phase B: Controlled Hydrolysis
Agitation: Place the ice-water bath on a magnetic stir plate and establish a vigorous vortex.

Addition (The Critical Step): Using a dropping funnel (for >50 mL) or a glass pipette (for <10

mL), add the 2-Chlorohexanoyl chloride dropwise into the ice water.

Caution: You will see white fumes (HCl mist). If the reaction becomes too vigorous or the

ice melts completely, STOP. Add more ice and let it cool before proceeding.

Never add the water to the acid chloride; the "steam explosion" effect will project corrosive

liquid onto the operator.

Phase C: Neutralization
Acid Scavenging: Once the organic layer has fully dispersed/reacted (no more oil droplets

visible), slowly add the NaOH solution to the reaction mixture.

pH Monitoring: Monitor the pH using indicator strips or a meter.[6] Continue adding base until

the pH reaches 7.0 – 9.0.

Endpoint: The solution should be clear. The 2-chlorohexanoic acid is now converted to its

sodium salt, which is soluble in water.

Process Visualization (Workflow)
The following diagram illustrates the decision logic and reaction flow for safe disposal.
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Figure 1: Logic flow for the controlled hydrolysis and neutralization of acid chloride waste.
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Waste Management & Regulatory Compliance
Once neutralized, the material is chemically distinct from the starting material. However,

regulatory classification depends on your facility's specific permits.

RCRA Classification:

Virgin Material: If disposing of the pure, unreacted chemical, it is a D002 (Corrosive)

hazardous waste.

Neutralized Solution: If the pH is between 5 and 9, it may no longer carry the D002 code.

However, it contains organic halogenated salts (Sodium 2-chlorohexanoate).

Disposal Route:

Do NOT pour down the drain unless explicitly authorized by your local wastewater

authority (POTW). The organic content (halogenated organic acid salt) is often regulated.

Preferred Method: Collect the neutralized aqueous solution in a waste container labeled

"Aqueous Waste: Sodium 2-chlorohexanoate, Sodium Chloride, pH 7".

Labeling: Ensure the label explicitly states "Contains Halogenated Organics."

Emergency Contingencies
Spill (Small < 50mL): Cover with dry lime, sand, or soda ash. Do not use water. Scoop into a

dry container and treat as hazardous waste.[7]

Skin Exposure: Immediately wipe off excess chemical with a dry cloth (if possible) before

flushing with water for 15 minutes. Water reacts with the chemical on the skin, potentially

worsening the burn initially if not flushed massively.

Inhalation: Move to fresh air immediately. The HCl gas can cause delayed pulmonary

edema.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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